Cas no 207556-12-5 (METHYL-13C TRIFLUOROMETHANESULFONATE)
207556-12-5 structure
Product Name:METHYL-13C TRIFLUOROMETHANESULFONATE
CAS No:207556-12-5
MF:C2H3F3O3S
MW:165.096285104752
CID:910451
PubChem ID:45051979
Update Time:2025-04-19
METHYL-13C TRIFLUOROMETHANESULFONATE Chemical and Physical Properties
Names and Identifiers
-
- METHYL-13C TRIFLUOROMETHANESULFONATE
- methyl trifluoromethanesulfonate
- (13)C-methyl triflate
- [13C]methyl triflate
- I14-45385
- methyl-(13)C triflate
- methyl-(13)C trifluoromethanesulfonate
- Methyl-13C triflate
- OIRDBPQYVWXNSJ-OUBTZVSYSA-N
- DTXSID30662317
- 207556-12-5
- (~13~C)Methyl trifluoromethanesulfonate
- SCHEMBL1332156
- Methyl-13C trifluoromethane sulfonate, 98 atom % 13C
- (113C)methyl trifluoromethanesulfonate
- AKOS015913332
-
- Inchi: 1S/C2H3F3O3S/c1-8-9(6,7)2(3,4)5/h1H3/i1+1
- InChI Key: OIRDBPQYVWXNSJ-OUBTZVSYSA-N
- SMILES: S(C(F)(F)F)(=O)(=O)O[13CH3]
Computed Properties
- Exact Mass: 164.97885445g/mol
- Monoisotopic Mass: 164.97885445g/mol
- Isotope Atom Count: 1
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 9
- Rotatable Bond Count: 1
- Complexity: 172
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.9
- Topological Polar Surface Area: 51.8Ų
Experimental Properties
- Density: 1.459 g/mL at 25 °C(lit.)
- Boiling Point: 94-99 °C(lit.)
- Flash Point: 99 °F
- Refractive Index: n20/D 1.328(lit.)
METHYL-13C TRIFLUOROMETHANESULFONATE Security Information
- Hazardous Material transportation number:UN 2920 8/PG 2
- WGK Germany:3
- Hazard Category Code: 10-23/24/25-34-40
- Safety Instruction: 16-26-36/37/39-45
-
Hazardous Material Identification:
METHYL-13C TRIFLUOROMETHANESULFONATE Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd. | 416843-1G |
METHYL-13C TRIFLUOROMETHANESULFONATE |
207556-12-5 | 1g |
¥2783.98 | 2023-12-06 | ||
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | SA01940-1g |
METHYL-13C TRIFLUOROMETHANESULFONATE |
207556-12-5 | 97% (CP) | 1g |
¥3548.0 | 2024-07-19 |
METHYL-13C TRIFLUOROMETHANESULFONATE Related Literature
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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